Aquilegiolide
Overview
Description
Aquilegiolide is a natural product found in Aquilegia atrata, Lamprocapnos spectabilis, and other organisms with data available.
Scientific Research Applications
Antibacterial Applications
Aquilegiolide has been isolated from the methanol extract of Aquilegia fragrans and evaluated for its antibacterial activity. This compound, along with others, was studied for its effectiveness against bovine mastitis pathogens. Although the isolated compounds exhibited weak antibacterial activities, their potential in treating various inflammatory diseases like bovine mastitis was acknowledged. Further investigations are necessary for scientific validation of these traditional uses (Mushtaq et al., 2016).
Apoptosis-Inducing Activity
Aquilegiolide has been identified in Dicentra spectabilis, showing its ability to induce apoptosis in human tumor cell lines at a concentration of 10 microM. The occurrence of aquilegiolide and its apoptosis-inducing activity highlight its significant potential role in medicinal applications beyond the hormonal action previously attributed to it (McNulty et al., 2007).
properties
CAS RN |
94481-79-5 |
|---|---|
Product Name |
Aquilegiolide |
Molecular Formula |
C8H8O3 |
Molecular Weight |
152.15 g/mol |
IUPAC Name |
(6S,7aS)-6-hydroxy-7,7a-dihydro-6H-1-benzofuran-2-one |
InChI |
InChI=1S/C8H8O3/c9-6-2-1-5-3-8(10)11-7(5)4-6/h1-3,6-7,9H,4H2/t6-,7+/m1/s1 |
InChI Key |
RAXNUTINVDSFEU-RQJHMYQMSA-N |
Isomeric SMILES |
C1[C@@H](C=CC2=CC(=O)O[C@H]21)O |
SMILES |
C1C(C=CC2=CC(=O)OC21)O |
Canonical SMILES |
C1C(C=CC2=CC(=O)OC21)O |
synonyms |
aquilegiolide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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